Cas no 189999-35-7 (diphenyleneiodonium trifluoromethanesulfonate)

• Product Name: diphenyleneiodonium trifluoromethanesulfonate
• CAS No: 189999-35-7
• MF: C₁₃H₈F₃IO₃S
• MW: 428.165505409241
• CID: 4631294
• PubChem ID: 72793487
• Update Time: 2025-10-29

diphenyleneiodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• diphenyleneiodonium trifluoromethanesulfonate
• Dibenziodolium, salt with trifluoromethanesulfonic acid (1:1) (9CI)
• dibenzo[b,d]iodol-5-iumtrifluoromethanesulfonate
• diphenyleneiodonium triflate
• CHEMBL4167328
• HS-7703
• Dibenzo[b,d]iodol-5-ium trifluoromethanesulfonate
• 8-iodoniatricyclo[7.4.0.02,7]trideca-1(13),2,4,6,9,11-hexaene;trifluoromethanesulfonate
• G72461
• 189999-35-7
• 8?(3)-iodatricyclo[7.4.0.0(2),?]trideca-1(13),2,4,6,9,11-hexaen-8-ylium trifluoromethanesulfonate

• Inchi： 1S/C12H8I.CHF3O3S/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11;2-1(3,4)8(5,6)7/h1-8H;(H,5,6,7)/q+1;/p-1
• InChI Key： HATWJVPOUUOKSM-UHFFFAOYSA-M
• SMILES： [I+]1C2=C(C=CC=C2)C2=C1C=CC=C2.C(F)(F)(F)S([O-])(=O)=O

Computed Properties

• Exact Mass: 427.91910g/mol
• Monoisotopic Mass: 427.91910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Additional information on diphenyleneiodonium trifluoromethanesulfonate

Diphenyleneiodonium Trifluoromethanesulfonate (CAS No. 189999-35-7): An Overview and Recent Advances

Diphenyleneiodonium trifluoromethanesulfonate (DPI-OTf), with the CAS number 189999-35-7, is a versatile compound that has gained significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound is a derivative of diphenyleneiodonium, which is known for its unique redox properties and reactivity. The trifluoromethanesulfonate (OTf) counterion further enhances its stability and solubility, making it a valuable reagent in various chemical processes.

The structure of diphenyleneiodonium trifluoromethanesulfonate consists of a diphenylene ring system attached to an iodine atom, which is coordinated with a trifluoromethanesulfonate anion. The diphenylene ring system provides a rigid and planar structure, while the iodine atom acts as an electron-withdrawing group, enhancing the compound's electrophilic character. The trifluoromethanesulfonate anion is a strong Lewis base and a good leaving group, contributing to the compound's reactivity in various chemical reactions.

In organic synthesis, DPI-OTf has been widely used as an oxidizing agent and as a catalyst in various transformations. One of its key applications is in the oxidation of alcohols to aldehydes or ketones. Recent studies have shown that DPI-OTf can efficiently mediate this transformation under mild conditions, offering a more environmentally friendly alternative to traditional oxidizing agents such as chromium-based reagents. For example, a study published in the Journal of Organic Chemistry demonstrated that DPI-OTf could oxidize primary alcohols to aldehydes with high yields and selectivity in the presence of molecular oxygen as the terminal oxidant.

Beyond its role in oxidation reactions, diphenyleneiodonium trifluoromethanesulfonate has also been explored for its potential in catalytic processes. In particular, it has shown promise as a catalyst in C-H activation reactions, which are crucial for the synthesis of complex organic molecules. A recent paper in Angewandte Chemie reported that DPI-OTf could effectively catalyze the C-H activation of aromatic compounds to form C-C bonds under mild conditions. This finding opens up new possibilities for the synthesis of pharmaceuticals and fine chemicals.

In the field of materials science, DPI-OTf has been investigated for its potential applications in polymer chemistry and nanotechnology. Its ability to generate radical species makes it useful in polymerization reactions, particularly in controlled radical polymerization techniques such as atom transfer radical polymerization (ATRP). A study published in Macromolecules highlighted the use of DPI-OTf as an initiator for ATRP, demonstrating its effectiveness in controlling the molecular weight and polydispersity of polymers.

In medicinal chemistry, diphenyleneiodonium trifluoromethanesulfonate has attracted interest due to its potential biological activities. Research has shown that compounds derived from diphenyleneiodonium can exhibit antimicrobial and antiviral properties. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of diphenyleneiodonium showed significant activity against various bacterial strains, including multidrug-resistant bacteria. Additionally, recent studies have explored the use of diphenyleneiodonium derivatives as inhibitors of NADPH oxidase (NOX), which plays a crucial role in oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative diseases.

The versatility of DPI-OTf extends beyond its direct applications. It serves as a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as an intermediate in the synthesis of photoactive materials and sensors. A recent paper in Advanced Materials described the use of diphenyleneiodonium derivatives to create photoresponsive materials with tunable optical properties, opening up new avenues for applications in optoelectronics and sensing technologies.

In conclusion, diphenyleneiodonium trifluoromethanesulfonate (CAS No. 189999-35-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable reagent in organic synthesis, materials science, and medicinal chemistry. Ongoing research continues to uncover new applications and improve our understanding of its mechanisms, further solidifying its importance in modern chemistry.